Iodohippurate sodium dihydrate
Overview
Description
Iodohippurate sodium dihydrate is a biochemical . It is also known as ortho-Iodohippuric acid and is an analog of p-aminohippuric acid used for the determination of effective renal plasma flow . It is a halogen derivative of a compound normally found in human urine, and as the end product of a process of detoxification, it is synthesized in the body .
Synthesis Analysis
The radioiodination of sodium iodohippurate, or hippuric acid isomers, by the isotopic exchange reaction between the substrate and Na*I exchange isotopes leads to the formation of other labeling products . The isotopic exchange reactions of radioiodine as 125I–for iodine-127 of o- and p-iodohippuric acid isomers occur more rapidly than m-iodohippuric acid isomer. These reactions proceed by nucleophilic second order substitution reaction .Molecular Structure Analysis
The molecular formula of this compound is C9H11INNaO5 . Its exact mass is 362.96 and its molecular weight is 363.080 . The elemental analysis shows that it contains Carbon (29.77%), Hydrogen (3.05%), Iodine (34.95%), Nitrogen (3.86%), Sodium (6.33%), and Oxygen (22.03%) .Chemical Reactions Analysis
The isotopic exchange reactions of radioiodine as 125I–for iodine-127 of o- and p-iodohippuric acid isomers occur more rapidly than m-iodohippuric acid isomer . These reactions proceed by nucleophilic second order substitution reaction . The kinetics and thermodynamic parameters of these isotopic exchange reactions were determined .Physical And Chemical Properties Analysis
This compound is a derivative type: Dihydrate. It forms crystals and is freely soluble in water; soluble in alcohol and in dilute solutions of alkalis . An aqueous solution is neutral or faintly alkaline to litmus .Mechanism of Action
Iodohippurate sodium dihydrate is used for the determination of effective renal plasma flow . It is a radioactive therapeutic agent indicated for the treatment of hyperthyroidism and thyroid carcinomas that take up iodine . Palliative effects may be observed in patients with advanced thyroid malignancy if the metastatic lesions take up iodine .
Safety and Hazards
Iodohippurate sodium dihydrate is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation and serious eye irritation . It is recommended to wash face, hands, and any exposed skin thoroughly after handling and to wear protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
sodium;2-[(2-iodobenzoyl)amino]acetate;dihydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8INO3.Na.2H2O/c10-7-4-2-1-3-6(7)9(14)11-5-8(12)13;;;/h1-4H,5H2,(H,11,14)(H,12,13);;2*1H2/q;+1;;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPJNBVXUJNOEQS-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC(=O)[O-])I.O.O.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11INNaO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5990-94-3 |
Source
|
| Record name | Iodohippurate sodium dihydrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005990943 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | IODOHIPPURATE SODIUM DIHYDRATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/911OMR805P | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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